molecular formula C6H14O2S2 B8282172 Neopentyl methanethiosulfonate

Neopentyl methanethiosulfonate

Cat. No.: B8282172
M. Wt: 182.3 g/mol
InChI Key: LNFVHMTXOBLRQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Neopentyl methanethiosulfonate is a useful research compound. Its molecular formula is C6H14O2S2 and its molecular weight is 182.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H14O2S2

Molecular Weight

182.3 g/mol

IUPAC Name

2,2-dimethylpropoxy-methyl-oxo-sulfanylidene-λ6-sulfane

InChI

InChI=1S/C6H14O2S2/c1-6(2,3)5-8-10(4,7)9/h5H2,1-4H3

InChI Key

LNFVHMTXOBLRQX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)COS(=O)(=S)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction mixture of neopentyl iodide (3.054 g, 0.0154 mol), sodium methanethiosulfonate (2.272 g, 0.0170 mol) and dry DMF (4 mL) was heated at 90° C. for 90 hr. The reaction flask was wrapped with aluminum foil to avoid direct sunlight to the reaction mixture, since the iodide was sensitive to sunlight. At the end of the heating, the reaction mixture was red-brown in color. At room temperature, water (15 mL) was added and the mixture was extracted with ether (3×30 mL). The combined ether extracts were washed twice with brine, dried, concentrated and the residue was subjected to column chromatography on silica gel with EtOAc-hexanes (1:2) to afford a colorless oil which slowly solidified (1.2395 g, 44%). The product was recrystallized from 95% EtOH. mp: 28.5-29.0° C.; IR (CH2Cl2 cast): 3021 (m), 2956 (m), 2868 (m), 1467 (m), 1433 (m), 1321 (st), 1310 (st), 1125 (st), 951 (m), 757 (m) and 724 cm−1 (m); 1H NMR (200 MHz, CDCl3): δ 3.32 (s, 3H, CH3SO2S), 3.13 (s, 2H, SCH2C), 1.05 (s, 9H, CMe3); 13C NMR (50 MHz, CDCl3): δ 50.23, 50.09, 32.14, 28.79, MS (El): 182 (M+), 57 (base peak, CMe3+).
Quantity
3.054 g
Type
reactant
Reaction Step One
Name
sodium methanethiosulfonate
Quantity
2.272 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Four

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